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Compound of Interest

Compound Name: HAC-Y6

Welcome to the technical support center for Y6 solar cell fabrication. This resource is designed
to assist researchers, scientists, and professionals in troubleshooting common issues and
answering frequently asked questions related to the use of additives in PM6:Y6-based organic
solar cells.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your
experiments.

Issue 1: Low Power Conversion Efficiency (PCE) After Additive Incorporation

Q: I've added a common additive like DIO or CN, but my device's Power Conversion Efficiency
(PCE) is lower than expected. What could be the cause?

A: Low PCE after incorporating additives can stem from several factors, primarily related to
non-optimal morphology of the bulk heterojunction (BHJ) active layer.

» Sub-optimal Additive Concentration: The concentration of the additive is a critical parameter.
Too little may not induce the desired morphological changes, while too much can lead to
excessive phase separation or the formation of charge traps. For instance, while 0.25 vol%
of 1,8-diiodooctane (DIO) has been shown to significantly improve PCE, higher
concentrations can have a less pronounced or even negative effect.[1] It is crucial to perform
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a concentration optimization study for your specific donor-acceptor ratio and processing
conditions.

Inappropriate Annealing Strategy: Thermal annealing is often required to optimize the film
morphology after additive use. The temperature and duration of annealing need to be
carefully optimized. For example, a W-shaped isomer of Y6, when used as a solid additive,
required thermal annealing at 100°C for 10 minutes to achieve optimal performance.[2]

Unfavorable Donor-Acceptor Ratio: The ideal donor-acceptor (D:A) ratio can change with the
introduction of an additive. It's recommended to re-optimize the D:A ratio in conjunction with
the additive concentration.[3]

Solvent and Additive Incompatibility: The choice of the main processing solvent and its
interaction with the additive is crucial. Solvents can significantly influence the resulting
morphology and charge transfer properties.[4][5] For example, chloroform-treated bulk
heterojunctions have been found to be suitable for exciton dissociation.

Issue 2: Significant Drop in Open-Circuit Voltage (Voc) or Fill Factor (FF)

Q: My Jsc has improved with an additive, but the Voc and/or FF have decreased, limiting the
overall PCE. Why is this happening?

A: A trade-off between photovoltaic parameters is a common challenge.

e Voc Loss: A decrease in Voc can be attributed to several factors. The use of some additives,
like DIO, can lead to a decrease in Voc. This can be due to changes in the energy levels at
the donor-acceptor interface or an increase in non-radiative recombination. In contrast,
additives like 1-chloronaphthalene (CN) have been shown to slightly increase Voc.

FF Decrease: A lower FF is often linked to poor charge transport and extraction. This can be
caused by:

o Unbalanced Charge Mobility: Some additives may disproportionately enhance the mobility
of either electrons or holes, leading to a charge transport imbalance. For example, a solid
additive i-Y6 was found to not significantly affect hole mobility but could decrease electron
mobility at higher concentrations.
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o Increased Recombination: The morphology induced by the additive might create pathways
for increased bimolecular or trap-assisted recombination, which is detrimental to the FF.

Issue 3: Poor Device Stability and Rapid Degradation

Q: My Y6 solar cells with additives show good initial performance but degrade quickly under
operational stress (e.g., heat or light). How can | improve stability?

A: Additives can influence the long-term stability of the device.

Thermal Instability: The active layer morphology can be thermally unstable, leading to
performance degradation over time. Some additives can help "lock in" the optimal
morphology. For instance, ethyl cellulose (EC) has been used as an additive to enhance
thermal stability by interacting with the organic semiconductors and preserving the bulk
heterojunction nanomorphology.

Photo-degradation: The photo-stability of the donor and acceptor materials is crucial.
Degradation of the PM6 donor has been identified as a key factor in the photo-degradation of
PM®6:Y6 based devices. While additives primarily tune morphology, their interaction with the
active layer components under illumination could potentially influence degradation pathways.

Additive Volatility: Volatile additives may escape from the film over time, leading to
morphological changes and performance degradation. The use of non-volatile or solid
additives can be a strategy to mitigate this.

Frequently Asked Questions (FAQs)
Q1: What are the most common types of additives used for PM6:Y6 solar cells?
Al: The most common additives fall into three categories:

o Solvent Additives: High-boiling-point liquids added in small volumes to the main solvent.
Common examples include 1,8-diiodooctane (DIO) and 1-chloronaphthalene (CN).

» Solid Additives: Non-volatile molecules blended into the active layer solution. Examples
include isomers of Y6 (e.g., i-Y6) and other functional molecules like uv-9.
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» Volatile Solid Additives (VSAS): Solids that can be removed during film processing. An
example is 2-hydroxy-4-methoxybenzophenone (2-HM).

Q2: How do solvent additives like DIO and CN work?

A2: Solvent additives primarily work by influencing the drying dynamics and crystallization
behavior of the donor and acceptor materials during film formation.

e DIO: Tends to improve the crystallinity of the acceptor (Y6) and can lead to more defined
phase separation.

e CN: Can trigger the crystallization of Y6 and its phase separation from the PM6 matrix. It has
also been shown to induce a more ordered crystalline packing of Y6.

Q3: What is the optimal concentration for additives?

A3: The optimal concentration is highly system-dependent. However, typical concentrations are
low, often in the range of 0.25% to 1% by volume for solvent additives. For solid additives, the
optimal ratio with respect to the acceptor is key; for example, a Y6:i-Y6 ratio of 24:1 was found
to be optimal in one study. It is essential to perform a systematic optimization for each specific
experimental setup.

Q4: Can additives affect the charge transport properties of the active layer?

A4: Yes, significantly. Additives alter the morphology, which in turn impacts charge transport. An
optimized morphology with well-defined, interconnected domains of the donor and acceptor
facilitates efficient charge transport to the electrodes. For example, the use of a solid additive i-
Y6 was shown to affect the electron mobility of the blend.

Q5: Are there "green” or less hazardous alternatives to halogenated additives?

A5: Yes, research is ongoing to find more environmentally friendly additives. While halogenated
additives like DIO and CN are common, concerns about their environmental impact are driving
the exploration of alternatives. The use of non-halogenated solvents and additives is an active
area of research.

Data Presentation
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Table 1: Impact of Different Additives on PM6:Y6 Solar Cell Performance

. Concentr Jsc Referenc
Additive . Voc (V) FF (%) PCE (%)
ation (mA/cm?)
None - 0.849 - - -
DIO 0.5 vol% 0.812 - - -
CN 0.5 vol% 0.854 - - -
None - 0.858 24.99 69.1 14.85
CN - 0.843 25.38 73.4 15.70
OFP+CN - 0.841 26.95 78.3 17.74
None - 0.838 26.12 73.30 16.00
CN - - - 75.37 16.50
uv-9 - - 27.68 76.36 17.18
None (TO) - 0.846 26.07 72.62 16.03
SAD1 - - 27.38 74.19 17.10
SAD2 - 0.853 - 75.46 17.74
Table 2: Impact of i-Y6 Solid Additive on PM6:Y6 Solar Cell Performance
. Jsc
Y6:i-Y6 ph pe Referen
. Voc (V) (mAlcm?  FF (%) PCE (%)
Ratio ) (cm?/Vs) (cm?Vs) ce
3.87 x
1:0 - - - 16.827 ~4 x 104
104
72:1 - - 78.579 - ~4x10™% >4x10"%
24:1 - - 77.854 17.433 ~4x10~% >4x10~%
© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Experimental Protocols

General Protocol for PM6:Y6 Active Layer Preparation with a Solvent Additive
This is a generalized procedure. Specific parameters should be optimized for your setup.
» Solution Preparation:

o Dissolve the donor polymer (PM6) and acceptor (Y6) in a suitable solvent (e.g.,
chloroform, chlorobenzene) at a specific concentration (e.g., 7 g/L of PM6). The
donor:acceptor ratio needs to be optimized (e.g., 1:1.2 w/w).

o Add the desired volume percentage of the solvent additive (e.g., 0.5 vol% CN) to the
solution.

o Stir the solution, typically overnight, in an inert atmosphere (e.g., a nitrogen-filled
glovebox) to ensure complete dissolution.

o Substrate Preparation:

o Clean the substrates (e.g., ITO-coated glass) sequentially with detergent, deionized water,
acetone, and isopropanol in an ultrasonic bath.

o Dry the substrates with a nitrogen gun and treat them with UV-ozone for a specified time
to improve the surface wettability.

e Hole Transport Layer (HTL) Deposition:

o Deposit the HTL (e.g., PEDOT:PSS) onto the cleaned substrates via spin-coating.

o Anneal the HTL layer at a specified temperature and duration (e.g., 150°C for 15 minutes).
» Active Layer Deposition:

o Transfer the substrates into an inert atmosphere.

o Spin-coat the prepared active layer solution onto the HTL. The spin speed and time will
determine the film thickness and should be optimized.
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o If required, perform a post-deposition thermal anneal at an optimized temperature and
duration (e.g., 100°C for 10 minutes).

o Electron Transport Layer (ETL) and Electrode Deposition:

o Deposit the ETL and the top metal electrode (e.g., Al) through thermal evaporation under
high vacuum.
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Caption: Impact of additives on the morphology of the PM6:Y6 active layer.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b612146?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Troubleshooting & Optimization

Check Availability & Pricing

1. Prepare PM6:Y6 Solution
with Additive

'

2. Substrate Cleaning
(ITO Glass)

'

3. Deposit Hole
Transport Layer (HTL)

'

4. Spin-Coat
Active Layer

'

5. Thermal Annealing
(Optional/Optimized)

'

6. Deposit Electron
Transport Layer (ETL)
& Top Electrode

'

7. J-V, EQE, etc.
Characterization

Click to download full resolution via product page

Caption: General experimental workflow for fabricating PM6:Y6 solar cells with additives.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b612146?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Optimize Additive Optimize Annealing Re-optimize
Concentration Temperature & Time Donor:Acceptor Ratio

Analyze Recombination
Losses

Investigate Charge
Mobility Balance

Poor Stability?

Use Non-Volatile or Investigate Thermal
Solid Additives Stability of Morphology

Click to download full resolution via product page

Caption: A logical troubleshooting guide for common issues in Y6 solar cells with additives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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performance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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